Cas no 1316214-52-4 (Ricolinostat)

• Product Name: Ricolinostat
• CAS No: 1316214-52-4
• MF: C₂₄H₂₇N₅O₃
• MW: 433.502885103226
• MDL: MFCD22666356
• CID: 839602
• Update Time: 2025-05-25

Ricolinostat Chemical and Physical Properties

Names and Identifiers

• Rocilinostat
• ACY-1215
• Rocilinostat (ACY-1215)
• 2-(Diphenylamino)-N-(7-(hydroxyamino)-7-oxoheptyl)pyrimidine-5-carboxamide
• 2-(diphenylamino)-N-[7-(hydroxyamino)-7-oxoheptyl]-5-Pyrimidinecarboxamide
• ACY1215
• ACY1215,Rocilinostat
• N-[7-(hydroxyamino)-7-oxoheptyl]-2-(N-phenylanilino)pyrimidine-5-carboxamide
• ACY-63
• Ricolinostat
• Ricolinostat [USAN]
• ACY 63
• WKT909C62B
• AK151416
• 2-(diphenylamino)-N-[7-(hydroxyamino)-7-oxoheptyl]pyrimidine-5-carboxamide
• Ricolinostat [USAN:INN]
• 5-Pyrimidinecarboxamide, 2-(diphenylamino)-N-[7-(hydroxyami

• MDL： MFCD22666356
• Inchi： 1S/C24H27N5O3/c30-22(28-32)15-9-1-2-10-16-25-23(31)19-17-26-24(27-18-19)29(20-11-5-3-6-12-20)21-13-7-4-8-14-21/h3-8,11-14,17-18,32H,1-2,9-10,15-16H2,(H,25,31)(H,28,30)
• InChI Key： QGZYDVAGYRLSKP-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCNC(C1C=NC(=NC=1)N(C1C=CC=CC=1)C1C=CC=CC=1)=O)NO

Computed Properties

• Exact Mass: 433.21100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 538
• Topological Polar Surface Area: 107

Experimental Properties

• Density: 1.239±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (4.3E-3 g/L) (25 ºC),
• PSA: 114.43000
• LogP: 5.54720

Ricolinostat Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：4°C, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives
• Pharmaceutical and Biochemical Products Medical Disease Classifications

Additional information on Ricolinostat

Comprehensive Overview of Ricolinostat (CAS No. 1316214-52-4): Mechanism, Applications, and Research Advances

Ricolinostat (CAS No. 1316214-52-4), also known as ACY-1215, is a selective HDAC6 inhibitor that has garnered significant attention in biomedical research due to its potential therapeutic applications. As a second-generation histone deacetylase (HDAC) inhibitor, it specifically targets HDAC6, a key enzyme involved in protein degradation pathways, immune modulation, and cellular stress responses. Unlike pan-HDAC inhibitors, Ricolinostat offers a refined mechanism of action with reduced off-target effects, making it a promising candidate for conditions like multiple myeloma, neurodegenerative diseases, and autoimmune disorders.

The growing interest in Ricolinostat aligns with current trends in precision medicine, where researchers and clinicians seek targeted therapies with fewer side effects. Searches for "HDAC6 inhibitor cancer therapy" and "Ricolinostat clinical trials" have surged, reflecting its relevance in oncology and neurology. Its ability to modulate protein aggregation and immune checkpoint pathways has also sparked investigations into its role in Alzheimer’s disease and lupus, addressing unmet medical needs.

From a biochemical perspective, Ricolinostat exhibits high selectivity for HDAC6 over other HDAC isoforms (e.g., HDAC1, HDAC2). This specificity is attributed to its unique binding interactions with the zinc-dependent catalytic domain of HDAC6. Preclinical studies highlight its synergy with proteasome inhibitors like bortezomib, enhancing apoptosis in malignant cells while sparing healthy tissues. Such findings underscore its potential as a combination therapy agent.

Recent advancements in Ricolinostat research include Phase I/II trials for relapsed/refractory multiple myeloma, where it demonstrated tolerable toxicity and preliminary efficacy. Patient forums and medical communities frequently inquire about "Ricolinostat side effects" and "how HDAC inhibitors work," indicating public curiosity about its safety profile. Common adverse effects, such as fatigue and gastrointestinal disturbances, are generally manageable, further supporting its clinical viability.

Beyond oncology, Ricolinostat is being explored for neuroprotection. Studies suggest that HDAC6 inhibition mitigates tauopathy in neurodegenerative models, a hotspot topic in searches like "HDAC6 and Alzheimer’s." Its role in regulating heat shock proteins (HSP90) and autophagy also positions it as a candidate for Parkinson’s disease research, aligning with the demand for novel disease-modifying therapies.

In summary, Ricolinostat (CAS No. 1316214-52-4) represents a cutting-edge epigenetic modulator with multifaceted applications. Its selectivity, combined with ongoing clinical validation, makes it a pivotal compound in the evolving landscape of targeted therapeutics. As research progresses, its potential to address complex diseases continues to captivate both the scientific community and the public.